4-(4-chloro-2-nitrobenzoyl)-1-piperazinecarbaldehyde

• IUPAC Name: 4-(4-chloro-2-nitrobenzoyl)piperazine-1-carbaldehyde
• InChI: InChI=1S/C12H12ClN3O4/c13-9-1-2-10(11(7-9)16(19)20)12(18)15-5-3-14(8-17)4-6-15/h1-2,7-8H,3-6H2
• InChI Key: RNTZJGIEGIYSPM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C=O)C(=O)C2=C(C=C(C=C2)Cl)[N+](=O)[O-]
• Molecular Formula: C12H12ClN3O4
• Molecular Weight: 297.69 g/mol

Description

4-(4-chloro-2-nitrobenzoyl)-1-piperazinecarbaldehyde is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is a piperazine derivative that has been synthesized using various methods and has been found to have potential applications in different fields of study.

Mechanism of Action

The mechanism of action of 4-(4-chloro-2-nitrobenzoyl)-1-piperazinecarbaldehyde is not fully understood. However, it has been suggested that it may interact with certain proteins and enzymes in the body, leading to changes in their activity. It has also been suggested that it may exhibit antioxidant and anti-inflammatory properties.
Biochemical and Physiological Effects
Studies have shown that this compound has several biochemical and physiological effects. It has been found to exhibit cytotoxicity against certain cancer cell lines. It has also been shown to have antimicrobial activity against various bacterial and fungal strains. Additionally, it has been found to have antioxidant and anti-inflammatory properties, which may have potential therapeutic applications.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-(4-chloro-2-nitrobenzoyl)-1-piperazinecarbaldehyde in lab experiments is its ease of synthesis. It can be synthesized using relatively simple methods and is readily available. Additionally, it has been found to have potential applications in various fields of study, making it a versatile compound. However, one of the limitations of using this compound is its potential toxicity. It has been found to exhibit cytotoxicity against certain cell lines, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 4-(4-chloro-2-nitrobenzoyl)-1-piperazinecarbaldehyde. One area of research is the synthesis of new derivatives with improved biological activity. Another area of research is the investigation of its potential use as a fluorescent probe for detecting metal ions in biological systems. Additionally, further studies are needed to fully understand its mechanism of action and potential therapeutic applications.

Synthesis Methods

The synthesis of 4-(4-chloro-2-nitrobenzoyl)-1-piperazinecarbaldehyde has been achieved using several methods. One of the most common methods involves the reaction of 4-chloro-2-nitrobenzoic acid with piperazine in the presence of thionyl chloride and triethylamine. The resulting product is then treated with acetaldehyde to form the final compound. Other methods involve the use of different reagents and catalysts to achieve the same product.

Scientific Research Applications

4-(4-chloro-2-nitrobenzoyl)-1-piperazinecarbaldehyde has been found to have potential applications in various fields of scientific research. It has been used as a starting material for the synthesis of other compounds with potential biological activity. It has also been studied for its potential use as a fluorescent probe for detecting metal ions in biological systems. Additionally, it has been investigated for its potential use as a photosensitizer in photodynamic therapy.